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Get Quote

The primary data for Gomisin G's solubility and stock preparation comes from the chemical supplier

MedChemExpress (MCE) [1].

Solubility in DMSO: ≥ 50 mg/mL (93.18 mM) [1]. The supplier notes that DMSO is hygroscopic

(absorbs moisture from the air), which can affect solubility over time. It is recommended to use newly
opened DMSO for preparation.

Molecular Weight: 536.57 g/mol [1].
CAS Number: 62956-48-3 [1].

The following table outlines the standard stock solution concentrations offered and how to prepare working

solutions from them.

Stock
Concentration

Formulation Preparation Guidance

10 mM 1 mL ready-for-
reconstitution solid

Add 1 mL of DMSO directly to the vial [1].

10 mM 1 mL ready-made
solution in DMSO

Thaw and use directly [1].

Higher
Concentrations

Solid powder (5 mg,
10 mg, etc.)

Calculate and dissolve in an appropriate volume of
DMSO (e.g., 5 mg in ~0.93 mL DMSO for ~10 mM

stock) [1].
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For in vivo studies, MCE recommends specific solvent systems to improve bioavailability and compatibility.

Below is a standard protocol for preparing a dosing solution for animal models [1].

Application Solvent System Protocol

| In Vivo Administration | 10% DMSO + 40% PEG300 + 5% Tween-80 + 45% Saline | 1. Prepare a stock

solution in DMSO (e.g., 25 mg/mL). 2. Add PEG300 and mix evenly. 3. Add Tween-80 and mix evenly. 4.

Dilute with saline to the final concentration. This yields a clear solution at ≥ 2.5 mg/mL [1]. |

The workflow for preparing and verifying a Gomisin G stock solution for in vitro experiments can be

summarized as follows:
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Start Stock Solution Prep

Calculate required mass
and solvent volume

Use newly opened,
anhydrous DMSO

Vortex/sonicate to
ensure full dissolution

Visually inspect for
clarity and precipitation

Aliquot to avoid
repeated freeze-thaw

Store at recommended conditions:
-80°C for long-term

Solution ready for
in vitro experiments

Click to download full resolution via product page
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Q1: My Gomisin G solution in DMSO has precipitated after being stored at -20°C. What should I do?

Cause: This is a common issue with compounds in DMSO due to water absorption or temperature-
induced crystallization.

Solution: Warm the vial gently to room temperature. If the precipitate does not dissolve, briefly place
it in a 37-40°C water bath and vortex gently. Avoid excessive heating. If the crystal persists, add a

small amount of fresh, anhydrous DMSO and repeat the warming and mixing. Before use, ensure the
solution is clear and at room temperature.

Q2: How should I store Gomisin G stock solutions to ensure stability?

For long-term stability:
Powder: Store at -20°C for up to 3 years or at 4°C for up to 2 years [1].

Stock Solution in DMSO: Aliquot and store at -80°C for up to 2 years or at -20°C for up to 1
year. Always avoid repeated freeze-thaw cycles [1].

Q3: I am observing unexpected cytotoxicity in my cell models. What could be the reason?

Potential Cause 1: The concentration used is too high. Gomisin G exhibits varying IC50 values
across different cell lines. For instance, its IC50 in HL-60 cells is 48.3 μM, while its anti-HIV EC50 in

H9 cells is as low as 0.011 μM [1].
Action: Review the literature for the effective concentration (EC50) in your specific cell model and

perform a dose-response curve to determine the optimal, non-cytotoxic concentration for your
experiments.

Potential Cause 2: Residual DMSO from the stock solution is affecting the cells.
Action: Ensure that the final concentration of DMSO in your cell culture media does not exceed 0.1%

(a common safe threshold). Include a vehicle control (media with 0.1% DMSO) in all your
experiments.

Experimental Protocols & Application Notes

The following table summarizes key experimental findings and protocols from published research using

Gomisin G. Please note that these methods are for reference only and should be optimized in your laboratory

[1].
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Experimental Context Reported Protocol Key Findings / Outcome

In Vitro: Triple-
Negative Breast
Cancer (TNBC)

Treat MDA-MB-231 cells
with 10 μM Gomisin G for 72

hours [1].

Suppressed AKT phosphorylation, reduced
cyclin D1 levels, and caused cell cycle arrest

in the G1 phase [1].

In Vitro: Colorectal
Cancer (LoVo cells)

Treat LoVo cells with 10 μM

Gomisin G for 24 hours.
Analyze by Western Blot [1].

Reduced phosphorylation of AKT and

induced PARP cleavage, indicating apoptosis
[1].

In Vivo: Disuse-
Induced Muscle
Atrophy (Mouse
Model)

Administer 1 mg/kg/day via
oral gavage (p.o.) for 2

weeks to immobilized
C57BL/6N mice [1].

Recovered grip strength, inhibited protein
degradation, increased protein synthesis, and

induced mitochondrial biogenesis via the
Sirt1/PGC-1α pathway [1].

Based on the cited research, the proposed mechanism of action of Gomisin G in TNBC and muscle atrophy

models involves key signaling pathways, which are illustrated below.

Proposed Mechanism in TNBC Cells

Proposed Mechanism Against Muscle Atrophy

Gomisin G

Inhibits AKT
Phosphorylation

Activates Sirt1/
PGC-1α Pathway

Decreased
Cyclin D1

Cell Cycle Arrest
in G1 Phase

Mitochondrial
Biogenesis

Inhibits Degradation,
Increases Synthesis

Recovery of
Grip Strength
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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